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Compound of Interest

Compound Name: UFP-101 acetate

Cat. No.: B14759720

Get Quote

Technical Guide: Safe Disposal Procedures for UFP-101 Acetate

Executive Summary & Chemical Profile
UFP-101 Acetate is a potent, selective peptide antagonist of the Nociceptin/Orphanin FQ

peptide (NOP) receptor. Unlike standard organic solvents or inorganic salts, the primary hazard

of UFP-101 lies in its high biological activity (pKi ~10.24) rather than acute chemical toxicity or

flammability.[1]

Effective disposal must ensure the complete denaturation of the peptide sequence

([Nphe1,Arg14,Lys15]N/OFQ-NH2) to prevent environmental bio-accumulation or accidental

cross-contamination in the laboratory.
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Chemical Attribute Specification

Compound Name UFP-101 Acetate

Classification Bioactive Peptide / NOP Receptor Antagonist

CAS Number 849024-68-6 (Parent)

Molecular Weight ~1908.2 Da

Primary Hazard Bioactive; Potential Irritant (Eye/Skin)

Disposal Method
High-Temperature Incineration (Do NOT drain

dispose)

Hazard Analysis & Safety Pre-Requisites
Before initiating disposal, users must acknowledge the specific risks associated with high-

affinity receptor ligands.[1] While UFP-101 is not typically classified as P-listed (acutely toxic)

waste by the EPA, its potency necessitates handling it as Hazardous Pharmaceutical Waste.[1]

Mechanism-Based Risk Assessment
Bioactivity: UFP-101 competes with endogenous nociceptin.[1][2] Accidental exposure

(mucosal or parenteral) can alter nociceptive thresholds.[1]

Salt Form: The acetate counter-ion is generally benign, but it increases water solubility,

raising the risk of rapid systemic absorption if splashed on mucous membranes.

Required Personal Protective Equipment (PPE)
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PPE Item Specification Rationale

Gloves
Nitrile (Min. 0.11 mm

thickness)

Prevents dermal absorption of

the acetate salt solution.[1]

Eye Protection Chemical Safety Goggles

Protects against splashes;

peptides can be ocular

irritants.[1]

Respiratory N95 or Fume Hood

Required if handling

lyophilized powder to prevent

inhalation.[1]

Disposal Protocols: Step-by-Step
The core directive for UFP-101 disposal is segregation for incineration.[1] Chemical

deactivation (e.g., bleach) is a surface decontamination method, not a primary disposal method

for bulk material.

Protocol A: Liquid Waste (Stock Solutions & Buffers)
Context: Expired stock solutions (usually in water, saline, or DMSO).

Procedure:

Do not dilute down the sink.

Transfer the liquid into a designated "High-Hazard Organic/Aqueous" waste carboy.[1]

Label the carboy explicitly: "Contains Bioactive Peptides (UFP-101) - For Incineration."

If the solvent is DMSO, ensure the waste container is compatible (HDPE is

recommended).[1]

Protocol B: Solid Waste (Vials, Tips, & Contaminated
Debris)

Context: Empty product vials, pipette tips used for transfer, and weighing boats.
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Procedure:

Vials: Do not attempt to wash and reuse.[1] Cap the vial tightly.

Segregation: Place all solid waste into a Biohazard/Pharmaceutical Waste Burn Box (often

yellow or red bins designated for incineration).[1]

Sharps: If needles were used for in vivo administration, they must go into a puncture-proof

sharps container, which is subsequently incinerated.[1]

Protocol C: Spill Cleanup (Decontamination)
Context: Benchtop spills of powder or liquid.[1]

Mechanism: Oxidation breaks the peptide bonds, rendering the molecule inactive.

Procedure:

Cover the spill with absorbent pads.[1]

Apply 10% Sodium Hypochlorite (Bleach) solution over the pads.[1] Allow to sit for 15

minutes.

Collect the pads as Solid Chemical Waste (Protocol B).[1]

Rinse the area with water, then ethanol.[1]

Decision Logic & Workflow
The following diagram illustrates the critical decision pathways for disposing of UFP-101,

ensuring no bioactive material enters the municipal water system.
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UFP-101 Acetate Waste

Determine Physical State Spill / Contamination

Accidental Release

Liquid (Stock/Buffer) Solid (Vials/Wipes)

Chemical Waste Carboy
(Tag: Bioactive)

No Drain Disposal

Pharma/Bio Burn Box
(Incineration)

Do Not Rinse

Treat with 10% Bleach
(15 mins Oxidation)

Dispose Debris

High-Temp Incineration
(>850°C)

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and destruction of UFP-101 acetate waste streams.

Regulatory Compliance & Verification
EPA (RCRA): While UFP-101 is not a listed hazardous waste (P-list/U-list), the "Cradle-to-

Grave" responsibility requires generators to characterize waste.[1] Due to its bioactivity, it

should be characterized as Non-Regulated Chemical Waste destined for Incineration.[1]

Drain Disposal Prohibition: Under no circumstances should bioactive peptides be discharged

into the sewer system, as wastewater treatment plants are not designed to denature specific

receptor ligands, posing risks to aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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